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Compound of Interest

Compound Name: Val-gly

Cat. No.: B1587892

For researchers and professionals in the dynamic fields of science and drug development, the
lifecycle of a chemical reagent extends beyond its application in experiments. Proper disposal
is a critical final step, ensuring not only a safe laboratory environment but also demonstrating
environmental stewardship. This guide provides essential information and step-by-step
procedures for the safe and compliant disposal of Val-glycine (Val-Gly), a dipeptide composed
of L-valine and glycine.

l. Understanding Val-Gly: Chemical and Safety
Profile

Val-Gly is a dipeptide with the molecular formula C7H14N203.[1] As a compound formed from
two naturally occurring amino acids, it is generally considered to be of low toxicity and readily
biodegradable. However, it is imperative to handle all laboratory chemicals with care and to be
aware of their properties.

Key Chemical Properties of Val-Gly[1]

Property Value

Molecular Weight 174.20 g/mol
Physical Description Solid

LogP -3.06 (extrapolated)
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While specific hazard data for Val-Gly is limited, the safety profile of its constituent amino acid,
glycine, indicates a low hazard level for usual industrial handling, though it may cause mild
irritation to the eyes, skin, and respiratory tract.[2][3] Personal Protective Equipment (PPE),
including a lab coat, safety glasses, and gloves, should be worn when handling Val-Gly.

Il. Step-by-Step Disposal Procedures for Val-Gly

The appropriate disposal method for Val-Gly depends on its physical state (solid or in solution)
and whether it has been contaminated with other hazardous substances. Always consult your
institution's Environmental Health and Safety (EHS) office for specific guidelines before
proceeding with any disposal.

A. Disposal of Uncontaminated Solid Val-Gly Waste
For pure, uncontaminated solid Val-Gly:

o Collection: Place the solid Val-Gly waste in a designated, well-labeled, and securely sealed
container.

o Labeling: The container label should clearly state "Val-Glycine (Val-Gly)," the quantity, and
the date. Mark it as "non-hazardous chemical waste" unless institutional policy dictates
otherwise.

o Storage: Store the waste container in a designated chemical waste accumulation area,
segregated from incompatible materials.

o Disposal Request: Follow your institution's established protocol for chemical waste pickup.
This typically involves submitting a request through the EHS office.

B. Disposal of Aqueous Solutions of Val-Gly
For dilute, uncontaminated aqueous solutions of Val-Gly:

» Neutralization (if necessary): Check the pH of the solution. If it is highly acidic or basic due to
buffers used in its preparation, neutralize it to a pH between 6 and 8.

« Dilution: For small quantities of low-concentration solutions, dilution with a large volume of
water may be permissible for drain disposal. Crucially, this is only acceptable if explicitly
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permitted by your local wastewater regulations and institutional EHS guidelines.

o Chemical Waste Collection: If drain disposal is not permitted, or if the solution contains other
non-hazardous solutes, collect it in a clearly labeled container for chemical waste. The label
should list all components of the solution.

C. Disposal of Contaminated Val-Gly Waste

If Val-Gly or its solutions are contaminated with hazardous materials (e.g., heavy metals,
organic solvents, toxic reagents), it must be treated as hazardous waste.

e Segregation: Do not mix hazardous waste streams. Collect the contaminated Val-Gly waste
in a separate, compatible, and clearly labeled hazardous waste container.

e Labeling: The hazardous waste label must include the full chemical names of all
constituents, including Val-Gly and all contaminants, along with their approximate
concentrations.

» Disposal: Follow your institution's specific procedures for the disposal of hazardous chemical

waste.

lll. Experimental Protocols

This document provides general disposal guidance and does not refer to specific experimental
protocols. Researchers should always review the safety and disposal information for all
reagents used in their experiments and incorporate proper waste management into their

experimental design.

IV. Val-Gly Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Val-
Gly waste in a laboratory setting.
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neutral aqueous solutions permitted?

Start: Val-Gly Waste Generated

Is the waste contaminated
with hazardous substances?

Is the waste solid?

No (Aqueous Solutjon) Yes for hazardous waste.
Segregate from other waste streams.

Collect in a labeled container

Check institutional and local
guidelines for drain disposal.

\

Collect in a labeled container
for non-hazardous solid waste.

Is drain disposal of dilute,

Collect in a labeled container
for non-hazardous aqueous waste.

Neutralize to pH 6-8 and
dispose down the drain with
copious amounts of water.

Submit waste pickup request
to EHS.

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Val-Gly waste.
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Disclaimer: This guide is intended for informational purposes only and should not replace
specific institutional and local regulations. Always prioritize the guidelines provided by your
institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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